Cas no 65814-57-5 (1H-1,2,4-Triazole, 3-(4-methylphenyl)-1-phenyl-)

• Product Name: 1H-1,2,4-Triazole, 3-(4-methylphenyl)-1-phenyl-
• CAS No: 65814-57-5
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 2794670
• PubChem ID: 5108112
• Update Time: 2025-04-21

1H-1,2,4-Triazole, 3-(4-methylphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID70408418
• 1H-1,2,4-Triazole, 3-(4-methylphenyl)-1-phenyl-
• 3-(4-methylphenyl)-1-phenyl-1H-1,2,4-triazole
• AKOS024344158
• 1-Phenyl-3-(p-tolyl)-1H-1,2,4-triazole
• 65814-57-5

• Inchi： 1S/C15H13N3/c1-12-7-9-13(10-8-12)15-16-11-18(17-15)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key： FQCONTWUPBOAQO-UHFFFAOYSA-N
• SMILES： N1(C=NC(C2C=CC(C)=CC=2)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.110947427Da
• Monoisotopic Mass: 235.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.7Ų